2,3-Dichloro-5-methylphenylacetic acid
Overview
Description
2,3-Dichloro-5-methylphenylacetic acid, commonly referred to as DMPAA, is an organic compound with a wide variety of applications in the scientific field. It is a colorless solid that is soluble in water and has a molecular weight of 222.05 g/mol. It is a member of the carboxylic acid family, and has been used in numerous research studies.
Scientific Research Applications
DMPAA has been used in numerous scientific research studies, including studies of its effects on the environment and its potential applications in medicine. In environmental studies, DMPAA has been used to study the effects of its breakdown products on aquatic life, as well as its potential for bioaccumulation. In medicine, DMPAA has been studied for its potential anti-inflammatory, anti-tumor, and anti-cancer properties. In addition, it has been studied for its potential use as an insecticide and as a fungicide.
Mechanism Of Action
The mechanism of action of DMPAA is not fully understood, but it is believed to act by disrupting the cell membrane and inhibiting the activity of certain enzymes. It is also believed to interfere with the production of certain hormones, such as cortisol and epinephrine. Additionally, it has been suggested that DMPAA may act as an antioxidant by scavenging free radicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMPAA are not fully understood, but it is believed to have a wide range of effects on the body. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, it has been shown to inhibit the production of certain hormones, such as cortisol and epinephrine. Additionally, it has been shown to inhibit the growth of certain bacteria, fungi, and viruses.
Advantages And Limitations For Lab Experiments
The advantages of using DMPAA in lab experiments include its availability, low cost, and ease of synthesis. Additionally, it is a relatively stable compound, making it easy to store and handle. The main limitation of using DMPAA in lab experiments is its potential toxicity. It has been shown to be toxic to aquatic life, and it has been linked to certain health problems in humans.
Future Directions
The future directions for DMPAA research include further studies into its potential applications in medicine, such as its potential anti-inflammatory, anti-tumor, and anti-cancer properties. Additionally, further studies into its potential use as an insecticide and fungicide are warranted. Additionally, further studies into its potential environmental effects, such as its potential for bioaccumulation, are also needed. Finally, studies into the mechanism of action of DMPAA and its biochemical and physiological effects are needed in order to better understand its potential uses and applications.
properties
IUPAC Name |
2-(2,3-dichloro-5-methylphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2O2/c1-5-2-6(4-8(12)13)9(11)7(10)3-5/h2-3H,4H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIFDVKGPYVUIKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Cl)Cl)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dichloro-5-methylphenylacetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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